Cas no 61316-71-0 (Phenol, tribromochloro-)

• Product name: Phenol, tribromochloro-
• CAS No: 61316-71-0
• MF: C₆H₂Br₃ClO
• MW: 365.244478702545
• CID: 484389
• PubChem ID: 54461059

Phenol, tribromochloro- Chemical and Physical Properties

Names and Identifiers

• Phenol, tribromochloro-
• 3,4,5-tribromo-2-chlorophenol
• DTXSID10711493
• 61316-71-0
• Tribromchlorphenol
• SCHEMBL11398030

• Inchi： InChI=1S/C6H2Br3ClO/c7-2-1-3(11)6(10)5(9)4(2)8/h1,11H
• InChI Key： XBQQMVBQSOQTNY-UHFFFAOYSA-N
• SMILES： C1=C(C(=C(C(=C1Br)Br)Br)Cl)O

Computed Properties

• Exact Mass: 361.73436
• Monoisotopic Mass: 361.73443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23